Cas no 2229445-13-8 (O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229445-13-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6437763
• PubChem ID: 165690638
• Update Time: 2025-05-28

O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2-ethoxyphenyl)cyclopropyl]methyl}hydroxylamine
• 2229445-13-8
• EN300-1790814

• Inchi： 1S/C12H17NO2/c1-2-14-11-6-4-3-5-10(11)12(7-8-12)9-15-13/h3-6H,2,7-9,13H2,1H3
• InChI Key： CWCYIVACQKCJLM-UHFFFAOYSA-N
• SMILES： O(CC1(C2C=CC=CC=2OCC)CC1)N

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine

Comprehensive Analysis of O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229445-13-8)

In the realm of organic chemistry and pharmaceutical research, O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229445-13-8) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropylmethyl and ethoxyphenyl moieties, offers a versatile scaffold for drug discovery and biochemical applications. Researchers are increasingly focusing on its potential as a building block for novel therapeutics, particularly in the fields of neurology and inflammation.

The structural complexity of O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine makes it a subject of intense study. Its hydroxylamine functional group is known for its reactivity, enabling the formation of stable derivatives that can be tailored for specific biological targets. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they align with the growing demand for small-molecule modulators in precision medicine. This compound's CAS No. 2229445-13-8 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the most discussed applications of O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine is its role in enzyme inhibition. The ethoxyphenyl group, in particular, has been linked to interactions with key enzymatic pathways, making it a candidate for targeted therapy. This aligns with the broader industry shift toward personalized medicine, where compounds like this are engineered to address specific genetic or metabolic profiles. The compound's cyclopropylmethyl moiety further enhances its stability, a critical factor in drug development.

From a synthetic chemistry perspective, the preparation of O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine involves sophisticated techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions. These methods are gaining traction due to their efficiency and scalability, topics frequently explored in green chemistry forums. The compound's CAS No. 2229445-13-8 often appears in patents related to sustainable synthesis, underscoring its alignment with environmental concerns.

Another area of interest is the compound's potential in neuroprotective agents. The hydroxylamine group's ability to scavenge reactive oxygen species (ROS) has sparked investigations into its utility for neurodegenerative diseases. This resonates with the public's growing awareness of brain health and the search for natural and synthetic neuroprotectants. Searches for terms like "neuroprotective compounds" and "ROS scavengers" often intersect with discussions about this molecule.

In summary, O-{1-(2-ethoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229445-13-8) represents a multifaceted compound with broad applications in modern science. Its structural features, including the ethoxyphenyl and cyclopropylmethyl groups, make it a valuable asset in drug design and biochemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.